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Compound of Interest

Compound Name: 3'-Hydroxystanozolol

Cat. No.: B10779158 Get Quote

Essential Safety and Handling Guide for 3'-
Hydroxystanozolol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3'-
Hydroxystanozolol, a metabolite of the anabolic steroid stanozolol. Due to its classification as

a potential carcinogen and reproductive toxicant, stringent safety protocols are imperative to

minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Classification
3'-Hydroxystanozolol is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS) with the following hazard statements:

H351: Suspected of causing cancer.[1]

H360FD: May damage fertility. May damage the unborn child.[1]

This necessitates handling the compound as a particularly hazardous substance, requiring

strict adherence to the safety protocols outlined below.
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Comprehensive toxicological data for 3'-Hydroxystanozolol is not readily available in public

databases. The following table summarizes the available hazard information.

Parameter Value Source

GHS Hazard Class

Carcinogenicity, Category 2;

Reproductive Toxicity,

Category 1B

[1]

LD50 (Oral) Data not available N/A

LD50 (Dermal) Data not available N/A

LC50 (Inhalation) Data not available N/A

Occupational Exposure Limits

(OELs)
Not established N/A

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 3'-Hydroxystanozolol to
prevent skin, eye, and respiratory exposure.
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PPE Category Required Equipment
Specifications and Best
Practices

Hand Protection
Double gloving with nitrile

gloves

Inspect gloves for any tears or

punctures before use. Change

gloves immediately if

contaminated and after each

handling session.

Eye and Face Protection
Safety goggles and a face

shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn over goggles when there

is a risk of splashes or aerosol

generation.

Body Protection
Disposable, solid-front lab coat

with tight-fitting cuffs

The lab coat should be

dedicated to handling this

compound and

decontaminated or disposed of

as hazardous waste after use.

Do not wear outside the

designated laboratory area.

Respiratory Protection
A NIOSH-approved respirator

(e.g., N95 or higher)

Required when handling the

powder form outside of a

certified chemical fume hood

or glove box to prevent

inhalation of airborne particles.

Foot Protection
Closed-toe, chemical-resistant

shoes

Shoes should fully cover the

feet to protect against spills.

Experimental Protocol: Safe Handling of 3'-
Hydroxystanozolol
This protocol outlines the essential steps for safely handling 3'-Hydroxystanozolol in a

laboratory setting.
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1. Designated Work Area:

All work with 3'-Hydroxystanozolol must be conducted in a designated area, such as a

certified chemical fume hood or a glove box.

The designated area should be clearly marked with warning signs indicating the presence of

a carcinogenic and reproductive toxicant.

Access to this area should be restricted to authorized personnel only.

2. Engineering Controls:

A properly functioning chemical fume hood with a face velocity of at least 100 feet per minute

is the primary engineering control to minimize inhalation exposure.

For procedures with a high risk of aerosol generation, a glove box is recommended.

3. Weighing and Reconstitution:

Handle the solid form of 3'-Hydroxystanozolol with extreme care to avoid generating dust.

Weighing should be performed in a containment device, such as a ventilated balance

enclosure or within the chemical fume hood.

When reconstituting the compound, add the solvent slowly to the solid to minimize

aerosolization.

4. Decontamination:

All surfaces and equipment in the designated area must be decontaminated after each use.

Use a suitable decontamination solution (e.g., a surface decontaminant known to be effective

against similar compounds or a 10% bleach solution followed by a water rinse).

Decontaminate all disposable materials before removing them from the designated area for

disposal.

5. Spill Management:
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In the event of a spill, evacuate the area and prevent entry.

For small spills, trained personnel wearing appropriate PPE should use a chemical spill kit to

absorb the material.

For large spills, evacuate the laboratory and contact the institution's environmental health

and safety (EHS) office immediately.

All materials used for spill cleanup must be disposed of as hazardous waste.

Operational and Disposal Plan
A clear plan for the entire lifecycle of the compound, from receipt to disposal, is crucial.

Workflow for Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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